Cas no 1402910-67-1 (5-ethynyl-3-methoxybenzene-1,2-diol)

5-Ethynyl-3-methoxybenzene-1,2-diol is a versatile aromatic compound featuring a diol and ethynyl functional group, making it valuable for synthetic applications in organic and medicinal chemistry. The presence of both hydroxyl and ethynyl moieties allows for selective functionalization, enabling its use as a building block in cross-coupling reactions, click chemistry, and polymer synthesis. The methoxy group further enhances its stability and reactivity in controlled transformations. This compound is particularly useful for designing complex molecular architectures, including pharmaceuticals, agrochemicals, and advanced materials. Its well-defined structure and multifunctional nature make it a preferred intermediate for researchers seeking precise modifications in target molecules.
5-ethynyl-3-methoxybenzene-1,2-diol structure
1402910-67-1 structure
Product Name:5-ethynyl-3-methoxybenzene-1,2-diol
CAS No:1402910-67-1
MF:C9H8O3
MW:164.158022880554
CID:6377567
PubChem ID:141300141
Update Time:2025-06-26

5-ethynyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-3-methoxybenzene-1,2-diol
    • 1402910-67-1
    • EN300-1798689
    • Inchi: 1S/C9H8O3/c1-3-6-4-7(10)9(11)8(5-6)12-2/h1,4-5,10-11H,2H3
    • InChI Key: OJTLZVZQWLRFAE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C#C)C=C(C=1O)O

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.7Ų

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Additional information on 5-ethynyl-3-methoxybenzene-1,2-diol

Chemical Profile of 5-ethynyl-3-methoxybenzene-1,2-diol (CAS No. 1402910-67-1)

5-ethynyl-3-methoxybenzene-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 1402910-67-1, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene core substituted with an ethynyl group at the 5-position and a methoxy group at the 3-position, along with hydroxyl groups at the 1 and 2 positions, exhibits unique structural and chemical properties that make it valuable for various synthetic and biological studies.

The molecular structure of 5-ethynyl-3-methoxybenzene-1,2-diol contributes to its reactivity and functionality. The presence of the ethynyl (-C≡CH) moiety introduces a site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the methoxy (-OCH₃) group enhances solubility in polar organic solvents while also serving as a handle for further derivatization. The hydroxyl (-OH) groups at the ortho positions enable hydrogen bonding interactions and participation in various biochemical pathways.

In recent years, 5-ethynyl-3-methoxybenzene-1,2-diol has garnered attention in pharmaceutical research due to its potential as a building block for drug development. Its aromatic system allows for modifications that can influence metabolic stability, bioavailability, and target binding affinity. For instance, researchers have explored its utility in designing novel analogs of polyphenolic compounds, which are known for their antioxidant and anti-inflammatory properties. The incorporation of the ethynyl group facilitates the introduction of additional pharmacophores through palladium-catalyzed reactions, enabling the creation of hybrid molecules with enhanced therapeutic profiles.

One notable application of 5-ethynyl-3-methoxybenzene-1,2-diol is in the synthesis of bioactive molecules targeting neurological disorders. The structural motif resembles certain natural products that have demonstrated efficacy in modulating neurotransmitter systems. By leveraging its reactive sites, chemists have synthesized derivatives that exhibit potential neuroprotective effects. Preliminary studies indicate that compounds derived from 5-ethynyl-3-methoxybenzene-1,2-diol may interact with specific enzymes or receptors involved in neurodegenerative pathways, offering a promising avenue for further investigation.

The compound's versatility also extends to materials science, where it serves as a precursor for functional polymers and coatings. The ethynyl functionality allows for polymerization via chain-growth mechanisms, resulting in materials with tailored mechanical and electronic properties. Researchers have explored its use in creating conductive polymers for flexible electronics or in designing hydrogels with controlled swelling behavior for biomedical applications. The methoxy and hydroxyl groups contribute to hydrophilicity, making it suitable for applications requiring water compatibility.

Advances in synthetic methodologies have further expanded the utility of 5-ethynyl-3-methoxybenzene-1,2-diol. Modern catalytic systems enable efficient transformations under mild conditions, reducing waste and improving yields. For example, transition-metal-catalyzed reactions have been optimized to introduce diverse substituents at specific positions on the benzene ring without compromising regioselectivity. These advancements make large-scale synthesis more feasible and cost-effective, facilitating industrial adoption.

From a biological perspective, 5-ethynyl-3-methoxybenzene-1,2-diol has been studied for its potential role as an intermediate in metabolic pathways relevant to human health. Its structural similarity to certain flavonoids suggests possible interactions with enzymes such as cytochrome P450 monooxygenases, which are critical in drug metabolism. Understanding these interactions could lead to insights into drug-drug interactions or provide new strategies for enhancing therapeutic efficacy.

The compound's stability under various conditions makes it suitable for long-term storage and transport without significant degradation. This characteristic is particularly important in pharmaceutical settings where maintaining purity and activity over extended periods is essential. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to confirm structural integrity and purity levels.

Future research directions may explore novel synthetic routes to 5-ethynyl-3-methoxybenzene-1,2-diol, focusing on greener methodologies that minimize hazardous byproducts. Additionally, computational studies could help predict new derivatives with enhanced biological activity or material properties before experimental validation becomes necessary. Collaborative efforts between chemists and biologists will be crucial in unlocking the full potential of this versatile compound.

In summary,5-ethynyl-3-methoxybenzene-1,2-diol (CAS No. 1402910-67-1) represents a valuable intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalizations through modern synthetic techniques, making it indispensable for researchers seeking innovative solutions in drug discovery and advanced materials development.

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